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For Immediate Release

This technical guide provides an in-depth analysis of the spectroscopic data for
Thiomorpholine-1-oxide hydrochloride, a compound of interest for researchers, scientists,
and professionals in the field of drug development. This document presents a comprehensive
summary of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)
data, alongside detailed experimental protocols to aid in the replication and verification of these
findings.

Summary of Spectroscopic Data

The structural integrity and purity of Thiomorpholine-1-oxide hydrochloride have been
confirmed through a suite of spectroscopic techniques. The data presented herein provides a
foundational dataset for the characterization of this molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton (*H) and Carbon-13 (*3C) NMR spectra are crucial for elucidating the molecular structure
of Thiomorpholine-1-oxide hydrochloride. While specific experimental spectra for the
hydrochloride salt are not readily available in public databases, data for the parent compound,
Thiomorpholine-1-oxide, provides a strong basis for expected chemical shifts. The protonation
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of the nitrogen atom in the hydrochloride salt is expected to induce downfield shifts for the
adjacent protons and carbons.

Table 1: Predicted NMR Spectroscopic Data for Thiomorpholine-1-oxide Hydrochloride

Predicted Chemical

Nucleus _ Multiplicity Assignment
Shift (&) ppm

1H ~3.5-4.0 Multiplet CH2-S(0)

1H ~3.2-3.7 Multiplet CH2-N*H

13C ~50-55 - CH2-S(0)

13C ~45-50 - CH2-N*H

Note: Predicted values are based on the analysis of Thiomorpholine-1-oxide and general
principles of NMR spectroscopy for hydrochloride salts. Actual experimental values may vary
based on solvent and other experimental conditions.

For comparison, the experimental NMR data for Thiomorpholine-1-oxide (the free base) in
CDCls is reported as:

e H NMR (CDCls): & 3.09-3.05 (m, 4H, CH2-S), 2.57—2.53 (m, 4H, CH2—N)[1]

« 3C NMR (CDCl): & 47.9 (CH2—N), 28.3 (CH2—S)[1]

Infrared (IR) Spectroscopy

The IR spectrum of Thiomorpholine-1-oxide hydrochloride is expected to exhibit
characteristic absorption bands corresponding to its functional groups. The presence of the
sulfoxide group is typically indicated by a strong absorption band in the region of 1030-1070
cm~1. The N-H™ stretching vibration of the hydrochloride salt would likely appear as a broad
band in the range of 2400-3200 cm~1.

Table 2: Expected Infrared Absorption Bands for Thiomorpholine-1-oxide Hydrochloride
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Expected Wavenumber

Functional Group Intensity
(cm~)

N-H* Stretch 2400-3200 Strong, Broad

C-H Stretch 2850-3000 Medium

S=0 Stretch 1030-1070 Strong

C-N Stretch 1020-1250 Medium

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule,
confirming its molecular weight and elemental composition. For Thiomorpholine-1-oxide
hydrochloride, Electrospray lonization (ESI) in positive mode is a suitable technique. The
expected mass spectrum would show a prominent peak corresponding to the protonated
molecule [M+H]*.

Table 3: Mass Spectrometry Data for Thiomorpholine-1-oxide Hydrochloride

Parameter Value
Molecular Formula C4H10CINOS
Molecular Weight 155.65 g/mol
Expected [M+H]* (Monoisotopic Mass) 120.0534 u

Experimental Protocols

Detailed methodologies are essential for the accurate acquisition of spectroscopic data. The
following protocols are provided as a guide for researchers.

NMR Spectroscopy

Sample Preparation:
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» Dissolve approximately 5-10 mg of Thiomorpholine-1-oxide hydrochloride in a suitable
deuterated solvent (e.g., DMSO-ds or D20).

» Transfer the solution to a 5 mm NMR tube.
Data Acquisition (General Parameters):
e Spectrometer: 400 MHz or higher field strength NMR spectrometer.
e 'HNMR:
o Pulse Program: Standard single-pulse experiment.
o Number of Scans: 16-64, depending on sample concentration.
o Relaxation Delay: 1-2 seconds.
e 1BC NMR:
o Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30).
o Number of Scans: 1024 or more, as *3C has a low natural abundance.

o Relaxation Delay: 2-5 seconds.

Infrared (IR) Spectroscopy (KBr Pellet Method)

The KBr pellet method is a common technique for obtaining IR spectra of solid samples. For
hydrochloride salts, it is important to use dry KBr to avoid halide exchange.

Sample Preparation:

e Thoroughly grind 1-2 mg of Thiomorpholine-1-oxide hydrochloride with approximately
100-200 mg of dry, spectroscopic grade Potassium Bromide (KBr) in an agate mortar.

» Place the resulting fine powder into a pellet press.

o Apply pressure to form a transparent or semi-transparent pellet.
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Data Acquisition:

e Spectrometer: Fourier Transform Infrared (FTIR) spectrometer.
e Scan Range: 4000-400 cm™—1,

e Resolution: 4 cm~1.

e Number of Scans: 16-32.

o A background spectrum of a pure KBr pellet should be acquired and subtracted from the
sample spectrum.

Mass Spectrometry (ESI-MS)

Sample Preparation:

e Prepare a dilute solution of Thiomorpholine-1-oxide hydrochloride (approximately 10-100
pg/mL) in a suitable solvent such as methanol or acetonitrile/water.

Data Acquisition:

Mass Spectrometer: An electrospray ionization mass spectrometer.

lonization Mode: Positive ion mode [ESI+].

Scan Range: m/z 50-500.

Capillary Voltage: Typically 3-5 kV.

Nebulizer Gas: Nitrogen.

Drying Gas Temperature: Adjusted to optimize signal intensity.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the complete spectroscopic
characterization of a chemical compound like Thiomorpholine-1-oxide hydrochloride.
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Compound Synthesis & Purification
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Caption: Workflow for the synthesis, purification, and spectroscopic analysis of
Thiomorpholine-1-oxide hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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